molecular formula C6H6N4S B8378274 4-Cyanoamino-2-methylthiopyrimidine CAS No. 85174-25-0

4-Cyanoamino-2-methylthiopyrimidine

Cat. No. B8378274
CAS RN: 85174-25-0
M. Wt: 166.21 g/mol
InChI Key: MGQWLNPLPRUBRA-UHFFFAOYSA-N
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Description

4-Cyanoamino-2-methylthiopyrimidine is a useful research compound. Its molecular formula is C6H6N4S and its molecular weight is 166.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Cyanoamino-2-methylthiopyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Cyanoamino-2-methylthiopyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

85174-25-0

Product Name

4-Cyanoamino-2-methylthiopyrimidine

Molecular Formula

C6H6N4S

Molecular Weight

166.21 g/mol

IUPAC Name

(2-methylsulfanylpyrimidin-4-yl)cyanamide

InChI

InChI=1S/C6H6N4S/c1-11-6-8-3-2-5(10-6)9-4-7/h2-3H,1H3,(H,8,9,10)

InChI Key

MGQWLNPLPRUBRA-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=N1)NC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cyanamide (1.05 g.) was added to potassium t-butoxide (2.8 g.) in DMF (10 ml.) with stirring to produce a fine suspension of potassium cyanamide. To this was added 4-chloro-2-methylthiopyrimidine (4 g.) and the mixture stirred at ambient temperature for 17 hours. The DMF was evaporated in vacuo and the residue suspended in water (20 ml.), the pH adjusted to 11 with dilute aqueous sodium hydroxide and the mixture extracted with EtOAc (2×10 ml.). The aqueous layer was separated, acidified to pH 3 with dilute hydrochloric acid and the precipitate collected, washed with water and dried to give 4-cyanoamino-2-methylthiopyrimidine, m.p. 189-191 (decomp.).
Quantity
1.05 g
Type
reactant
Reaction Step One
Quantity
2.8 g
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Name
potassium cyanamide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
4 g
Type
reactant
Reaction Step Three

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